Cas no 66644-81-3 (Veralipride)

• Product Name: Veralipride
• CAS No: 66644-81-3
• MF: C₁₇H₂₅N₃O₅S
• MW: 383.462503194809
• MDL: MFCD00867658
• CID: 58491
• PubChem ID: 47979
• Update Time: 2025-06-17

Veralipride Chemical and Physical Properties

Names and Identifiers

• Veralipride
• (±)-Veralipride
• 2,3-dimethoxy-N-[(1-prop-2-enylpyrrolidin-2-yl)methyl]-5-sulfamoylbenzamide
• LIR1660
• N-[(1-Allyl-2-pyrrolidinyl)methyl]-5-sulphamoyl-2-veratramide
• N-(1-Allyl-2-pyrrolidinyl)methyl-2,3-dimethoxy-5-sulfamoylbenzamide
• Agreal
• Veralipride [INN]
• LIR 1660
• Velaripride
• Veralipride (INN)
• Veraliprida
• Veralipridum
• Agradil
• Benzamide,5-(aminosulfonyl)-2,3-dimethoxy-N-[[1-(2-propen-1-yl)-2-pyrrolidinyl]methyl]-
• (+/-)-Veralipride
• Veralipridum [INN-Latin]
• Veraliprida [INN-Spanish]
• Agreal (TN)
• PubChem19637
• DSSTox_RID_81495
• DSSTox_CID_26268
• DSSTox_GSID_46268
• N-((1-Allyl-2-pyrrolidinylmethyl)-5-sul
• 2,3-dimethoxy-N-{[1-(prop-2-en-1-yl)pyrrolidin-2-yl]methyl}-5-sulfamoylbenzamide
• NCGC00160642-01
• LIR166
• Tox21_111949
• AKOS025402237
• N-((1-Allyl-2-pyrrolidinyl)methyl)-5-sulfamoyl-o-veratramide
• D95153
• Benzamide,5-(aminosulfonyl)-2,3-dimethoxy-N-[[1-(2-propenyl)-2-pyrrolidinyl]methyl]-
• EINECS 266-435-5
• S7064109UD
• AS-74017
• N-((1-Allylpyrrolidin-2-yl)methyl)-2,3-dimethoxy-5-sulfamoylbenzamide
• 66644-81-3
• CHEMBL2105581
• N-((1-Allyl-2-pyrrolidinylmethyl)-5-sulfamoyl-2-veratramid
• ( inverted exclamation markA)-Veralipride
• D07311
• VERALIPRIDE [WHO-DD]
• ()-Veralipride;LIR166
• DTXSID6046268
• HY-101797
• CAS-66644-81-3
• NS00008815
• UNII-S7064109UD
• LIR-1660
• Q3564216
• N-((1-Allyl-2-pyrrolidinyl)methyl)-2,3-dimethoxy-5-sulfamoylbenzamid
• VERALIPRIDE [MI]
• V0163
• SCHEMBL237519
• AC-6822
• DB13523
• FT-0630767
• (+/-)-Veralipride;LIR166
• CS-6854
• VERALIPRIDE [MART.]
• DTXCID4026268
• BV162329
• CHEBI:135600
• Veralipridum (INN-Latin)
• 5-(Aminosulfonyl)-2,3-dimethoxy-N-[[1-(2-propen-1-yl)-2-pyrrolidinyl]methyl]benzamide; (+/-)-Veralipride; Agreal; LIR 1660;
• DB-054944
• Veraliprida (INN-Spanish)
• N-[(1-allyl-2-pyrrolidinyl)methyl]-5-(aminosulfonyl)-2,3-dimethoxybenzamide
• 2,3-dimethoxy-N-((1-(prop-2-en-1-yl)pyrrolidin-2-yl)methyl)-5-sulfamoylbenzamide
• AO-295/15484001
• AgrAal
• RYJXBGGBZJGVQF-UHFFFAOYSA-N
• VERALIPRIDE (MART.)
• N05AL06

• MDL： MFCD00867658
• Inchi： 1S/C17H25N3O5S/c1-4-7-20-8-5-6-12(20)11-19-17(21)14-9-13(26(18,22)23)10-15(24-2)16(14)25-3/h4,9-10,12H,1,5-8,11H2,2-3H3,(H,19,21)(H2,18,22,23)
• InChI Key： RYJXBGGBZJGVQF-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=C(C=1)C(NCC1CCCN1CC=C)=O)OC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 383.15100
• Monoisotopic Mass: 383.151492
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 119

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 124-127°C
• Refractive Index: 1.547
• Solubility: Chloroform (Slightly), DMSO (Slightly)
• PSA: 119.34000
• LogP: 2.84130

Veralipride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Veralipride

Recent Advances in Veralipride (66644-81-3) Research: A Comprehensive Review

Veralipride (CAS: 66644-81-3) is a benzamide derivative with selective dopamine D2 receptor antagonist properties, historically used for the treatment of menopausal symptoms, particularly hot flashes. Recent studies have revisited its pharmacological profile, exploring its potential in new therapeutic areas and elucidating its molecular mechanisms. This research brief synthesizes the latest findings on Veralipride, focusing on its chemical properties, clinical applications, and emerging research directions.

Recent pharmacological studies have highlighted Veralipride's unique binding affinity to dopamine D2 and D3 receptors, with implications for neuropsychiatric disorders. A 2023 study published in Neuropharmacology demonstrated its modulatory effects on dopaminergic pathways in animal models of Parkinson's disease, suggesting potential repurposing opportunities. The compound's ability to cross the blood-brain barrier efficiently has renewed interest in its CNS applications.

Analytical chemistry advancements have enabled more precise characterization of 66644-81-3. Liquid chromatography-mass spectrometry (LC-MS) methods have been optimized for Veralipride quantification in biological matrices, with detection limits reaching 0.1 ng/mL in recent methodologies. These technical improvements support ongoing pharmacokinetic studies and therapeutic drug monitoring protocols.

Clinical research has provided new insights into Veralipride's safety profile. A 2024 meta-analysis of European pharmacovigilance data confirmed its generally favorable tolerability, though with noted caution regarding rare cases of tardive dyskinesia with prolonged use. Comparative studies with newer antipsychotics have positioned Veralipride as a potentially safer alternative for specific patient populations.

Emerging research directions include investigation of Veralipride's effects on prolactin secretion and possible applications in hyperprolactinemia management. Preclinical data suggests dose-dependent modulation of pituitary function, though clinical translation requires further study. Additionally, molecular modeling studies are exploring structural modifications to enhance receptor specificity while minimizing side effects.

The synthesis and formulation of 66644-81-3 continue to evolve, with recent patents disclosing improved crystalline forms with enhanced stability. These pharmaceutical developments address previous challenges with the compound's shelf life and may facilitate expanded clinical use. Parallel research into sustained-release formulations could optimize its pharmacokinetic profile.

In conclusion, Veralipride remains a compound of significant research interest beyond its original indications. The convergence of new pharmacological data, analytical techniques, and formulation science suggests potential for expanded therapeutic applications. Ongoing studies are expected to further clarify its risk-benefit profile and possible repositioning in neuropsychiatric pharmacotherapy.